Cas no 68061-03-0 (3,4,5-trimethoxyphenyl 4-methylpiperazine-1-carboxylate hydrochloride)

• Product name: 3,4,5-trimethoxyphenyl 4-methylpiperazine-1-carboxylate hydrochloride
• CAS No: 68061-03-0
• MF: C₁₅H₂₃ClN₂O₅
• MW: 346.806523561478
• CID: 1723983
• PubChem ID: 3051890

3,4,5-trimethoxyphenyl 4-methylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxyphenyl 4-methylpiperazine-1-carboxylate hydrochloride
• (3,4,5-trimethoxyphenyl) 4-methylpiperazine-1-carboxylate,hydrochloride
• DTXSID70218256
• 68061-03-0
• 3,4,5-Trimethoxyphenyl 4-methyl-1-piperazinecarboxylate monohydrochloride
• 1-Piperazinecarboxylic acid, 4-methyl-, 3,4,5-trimethoxyphenyl ester, monohydrochloride

• Inchi： InChI=1S/C15H22N2O5.ClH/c1-16-5-7-17(8-6-16)15(18)22-11-9-12(19-2)14(21-4)13(10-11)20-3;/h9-10H,5-8H2,1-4H3;1H
• InChI Key： DHDITJUBLNTMJJ-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C(=O)OC2=CC(=C(C(=C2)OC)OC)OC.Cl

Computed Properties

• Exact Mass: 346.12969
• Monoisotopic Mass: 346.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47